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Compound of Interest

Compound Name: Rubidium acetate

Cat. No.: B1592912 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of rubidium acetate, detailing its

chemical and physical properties, its applications in research and industry, and the burgeoning

interest in its role as a source of rubidium ions for therapeutic and diagnostic purposes. This

document is intended to serve as a foundational resource for professionals in the fields of

chemistry, materials science, and drug development.

Core Chemical Identity
Rubidium acetate is an inorganic salt formed from the reaction of rubidium hydroxide or

carbonate with acetic acid. It is a white, hygroscopic solid that is highly soluble in water.[1][2]

As a stable, non-toxic source of rubidium ions (Rb⁺), it is a preferred compound for various

research applications.

The fundamental identifiers for rubidium acetate are summarized below.

Identifier Value

CAS Number 563-67-7[3][4][5]

Molecular Formula C₂H₃O₂Rb[3][4][5]

Synonyms Acetic acid, rubidium salt[2][6]
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Physicochemical and Spectroscopic Data
The key physical and chemical properties of rubidium acetate are presented in the table

below, providing essential data for laboratory handling, experimental design, and process

development.

Property Value

Molar Mass 144.51 g/mol [1][6]

Appearance White crystalline solid[1][7]

Melting Point 246 °C (decomposes)[1][7]

Solubility in Water 85 g/100 mL at 45 °C[1][7]

Molecular Weight 144.52[3]

Applications in Catalysis and Materials Science
Rubidium acetate serves as a versatile compound in several industrial and research

applications beyond the life sciences.

Catalysis: It is employed as a catalyst for the polymerization of silanol-terminated siloxane

oligomers.[1] In other applications, it can modify the acid-base characteristics of catalyst

supports like silica and alumina, which is useful for enhancing CO₂ adsorption in certain

systems.[2][8]

Nanoparticle Synthesis: The compound acts as a precursor for creating rubidium-doped

ferrite (RbFe₂O₄) nanoparticles, which possess unique magnetic properties for specialized

applications.[8]

Biological Significance and Therapeutic Potential of
Rubidium Ions
The primary interest for drug development professionals lies in rubidium acetate's role as a

provider of biologically active rubidium ions (Rb⁺). Due to their physicochemical similarity to

potassium ions (K⁺), Rb⁺ ions are taken up by cells through potassium channels and can serve
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as a biological proxy for potassium.[9][10][11] This mimicry allows for the investigation of

potassium-dependent pathways and has opened avenues for novel therapeutic strategies.

Role in Neuroscience and Mental Health
Early research has pointed to potential applications for rubidium in psychiatry. Similar to lithium,

another alkali metal, rubidium has been investigated for its mood-stabilizing and antidepressant

effects.[12][13] Studies in animal models have shown that rubidium can influence dopamine

output in the nucleus accumbens, a key brain region involved in reward and mood regulation.

[14] Furthermore, altered levels of rubidium have been observed in the brains of patients with

Alzheimer's disease, suggesting a potential role in neurodegenerative processes.[15][16]

Anti-Cancer Properties: Glioblastoma Treatment
Recent groundbreaking research has repurposed rubidium ions as a potential therapeutic

agent for glioblastoma (GBM), a highly aggressive brain tumor.[12] Studies have shown that

Rb⁺ can accumulate in GBM cells and exert potent anti-tumor effects.[12]

The proposed mechanism involves the downregulation of the PI3K/AKT/mTOR signaling

pathway, a critical cascade that controls cell growth, proliferation, and survival. By inhibiting this

pathway, rubidium ions induce apoptosis (programmed cell death) and cell cycle arrest in

glioblastoma cells.[12]
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Caption: Rubidium's inhibitory effect on the PI3K/AKT/mTOR pathway.

Experimental Protocols and Methodologies
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The use of rubidium acetate in a research setting requires adherence to standard laboratory

protocols for handling chemical reagents. The specific experimental design will vary based on

the research question.

General Handling and Preparation
Handling: Due to its hygroscopic nature, rubidium acetate should be handled under a dry,

protective gas and stored in a cool, dry place within a tightly sealed container.[17]

Solution Preparation: To prepare a stock solution, dissolve rubidium acetate in high-purity

water (e.g., Milli-Q or deionized) to the desired molar concentration. For cell culture

experiments, sterile filtration of the final solution is required.

In Vitro Experimental Workflow (Oncology)
Investigating the effects of rubidium ions on cancer cells typically follows a standardized

workflow, as described in studies on glioblastoma.[12]
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Caption: General workflow for in vitro evaluation of rubidium acetate.

Methodologies Employed:

Cell Viability and Proliferation Assays: To quantify the effect of rubidium on cell growth,

standard assays such as MTT or BrdU incorporation are used.

Migration and Invasion Assays: Transwell assays are employed to assess the impact of

rubidium on the metastatic potential of cancer cells.

Apoptosis Detection: Flow cytometry analysis using Annexin V and propidium iodide staining

can confirm the induction of programmed cell death.
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Molecular Analysis: To elucidate the mechanism of action, techniques like RNA sequencing

can provide a global view of changes in gene expression, while Western blotting can confirm

the modulation of specific protein targets, such as those in the PI3K/AKT/mTOR pathway.

[12]

In Vivo Studies
For animal studies, rubidium acetate (or more commonly, rubidium chloride) is typically

dissolved in a sterile saline solution for administration via intraperitoneal injection or oral

gavage. Dosages and treatment schedules must be determined through dose-response

studies.[14] Key endpoints often include tumor growth inhibition, analysis of animal behavior,

and post-mortem tissue analysis for biodistribution and toxicity.

Safety and Handling
Rubidium acetate is considered to have relatively low toxicity.[2] However, standard laboratory

safety precautions should be followed.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Avoid inhalation of dust by working in a well-ventilated area or using a fume hood.

In case of accidental release, vacuum the spill using a HEPA filter to avoid generating dust.

[17]

This guide provides a detailed overview of rubidium acetate, highlighting its fundamental

properties and its significant potential in both industrial and biomedical research. As studies

into the biological effects of rubidium ions continue to evolve, rubidium acetate will remain a

key compound for facilitating this cutting-edge research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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